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Compound Focus: Bromofluoromethane

CAS No.: 373-52-4

Cat. No.: S598397

Chemical Identification and Properties

The table below summarizes the key identification and physical property data for Bromofluoromethane.

Property Value

CAS Registry Number 373-52-4 [1] [2] [3]

Molecular Formula CH2BrF [1] [2] [3]

Molecular Weight 112.93 g/mol [1] [2] [3]

Appearance Gas [2]

Boiling Point 17-19 °C [2] [3] [4]

Density 1.76 g/cm3 [3]

Flash Point -34.3£13.3°C [4]

Solubility Soluble in alcohol; very soluble in chloroform [2]

Hazard and Safety Information
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The following table outlines the known hazard information. Please note that this is not a substitute for a full

SDS.
Category Information
GHS Hazard H330: Fatal if inhaled. [3]
Statements

Hazard Codes

Safety Statements

Transport
Classification

H420: Harms public health and the environment by destroying ozone in the
upper atmosphere. [3]

T (Toxic) [3] [4]

S26: In case of contact with eyes, rinse immediately with plenty of water and
seek medical advice. [3] [4]

S36/37/39: Wear suitable protective clothing, gloves, and eye/face protection.

[3] [4]

UN 2810 [3] [4]

Preparation Methods

Bromofluoromethane can be prepared by several methods, though many traditional approaches have been

inefficient. The following diagram illustrates a patented preparation workflow involving catalytic cracking.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6154291.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6154291.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6154291.htm
https://www.chemsrc.com/en/cas/373-52-4_401638.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6154291.htm
https://www.chemsrc.com/en/cas/373-52-4_401638.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6154291.htm
https://www.chemsrc.com/en/cas/373-52-4_401638.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6154291.htm
https://www.chemsrc.com/en/cas/373-52-4_401638.html
https://www.smolecule.com/products/s598397?utm_src=pdf-body
https://www.smolecule.com/products/s598397?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Raw Materials:
Bromoethane (C2HsBr) & Fluorine (F2)

Y
Step 1: Bromofluorination Step 2: Catalytic Cracking Step 3: Cooling & Separation Step 4: Drying & Purification
(Mixing & Reaction at 50-150°C) (Reaction at 300-500°C) (Gas products cooled to -30°C to -10°C) (Removal of water and other impurities)

Click to download full resolution via product page
A workflow for preparing Bromofluoromethane via catalytic cracking [5].

According to a patent, one industrial preparation method involves a gas-phase reaction. The process starts
with introducing bromoethane and fluorine gas into a reaction vessel at elevated temperatures (e.g., 50-
150°C) to form an intermediate. This intermediate is then passed through a catalyst layer, such as aluminum
fluoride (AlF3), at high temperatures (300-500°C) for catalytic cracking. The resulting gas mixture is cooled,
liquefied, and separated to remove impurities like hydrogen bromide and carbon dioxide, followed by drying

and rectification to obtain the final product [5].

Other documented synthetic routes include:

¢ Reductive Debromination: The method with the highest reported yield is the reductive
debromination of dibromofluoromethane using an organotin hydride [2].

¢ Sodium Amalgam Reduction: An older patent describes the preparation by reacting
dibromofluoromethane with a sodium amalgam (sodium dissolved in mercury) in an alcohol solvent

[6].

Important Notes for Researchers

e Ozone Depletion Potential: Be aware that Bromofluoromethane has an ozone depletion potential
of 0.73, and its use is regulated under the Montreal Protocol [2] [3].

e Primary Use: It is primarily used as a reagent in the manufacture of intermediates, pharmaceuticals,
and other chemicals [2]. An isotopomer containing fluorine-18 is also used in radiochemistry [2].

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s598397?utm_src=pdf-body-img
https://www.smolecule.com/products/s598397?utm_src=pdf-body
https://patents.google.com/patent/CN103755518A/en
https://patents.google.com/patent/CN103755518A/en
https://www.smolecule.com/products/s598397?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bromofluoromethane
https://www.smolecule.com/products/s598397?utm_src=pdf-body
https://patents.google.com/patent/EP0317125A1/en
https://www.smolecule.com/products/s598397?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bromofluoromethane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6154291.htm
https://en.wikipedia.org/wiki/Bromofluoromethane
https://en.wikipedia.org/wiki/Bromofluoromethane
https://www.smolecule.com/products/s598397?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

e Obtaining a Full SDS: For comprehensive handling, storage, disposal, and first-aid measures, you
must consult a complete SDS. The search results indicate that a sample SDS is available for viewing
or download from Synquest Labs via the chemBlink database [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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